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Compound of Interest

Compound Name: 2-(Methylthio)ethanol

Cat. No.: B031312

Application Notes and Protocols: 2-
(Methylthio)ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-(Methylthio)ethanol, including its
chemical and physical properties, applications in chemical synthesis, and safety and handling
guidelines. While 2-(Methylthio)ethanol is primarily utilized as a versatile chemical
intermediate and raw material, this document also addresses its potential as a solvent.

Application Notes

2-(Methylthio)ethanol, also known as 2-hydroxyethyl methyl sulfide, is a bifunctional molecule
containing both a hydroxyl group and a thioether moiety.[1] This unique structure makes it a
valuable building block in various fields of chemical synthesis.[2][3] It is recognized as an
important raw material and intermediate in the production of pharmaceuticals, agrochemicals,
and dyestuffs.[2][3]

A summary of the key physical and chemical properties of 2-(Methylthio)ethanol is presented
in the table below. This data is essential for its appropriate use in experimental settings.
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Property Value References
Molecular Formula Cs3HsOS [1114]
Molecular Weight 92.16 g/mol [1][4]
CAS Number 5271-38-5 [1][4]
Appearance Colorless to pale yellow liquid [51[6]
Boiling Point 169-171 °C [21[4]117]
Density 1.06 g/mL at 25 °C [21[41[7]
Refractive Index n20/D 1.4930 (lit.) [21[41[7]
Flash Point 70 °C (158 °F) - closed cup [41[5]1[8]
Solubility Not miscible in water, soluble CIEIE]
in alcohol.
Vapor Pressure 0.483 mmHg at 25 °C (est.) [5]

2-(Methylthio)ethanol serves as a key starting material in a variety of chemical
transformations. Its dual functionality allows for selective reactions at either the hydroxyl or the
sulfur center. It is a known component in the synthesis of more complex molecules and has
been identified as a volatile component in some fruits.[1][2] In the field of drug development, its
structural motif is incorporated into various target molecules. Furthermore, it is used as a
flavoring agent in the food industry.[1]

While its use as a primary solvent in chemical reactions is not widely documented in scientific
literature, its physical properties, such as a relatively high boiling point and miscibility with
alcohols, suggest its potential applicability in specific reaction conditions where a polar, protic
solvent with a thioether functionality might be beneficial. The related compound, 2-
(ethylthio)ethanol, has been described as a useful solvent, indicating that thioether alcohols as
a class may have such applications.[9]
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Applications of 2-(Methylthio)ethanol
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Caption: Logical relationships of 2-(Methylthio)ethanol applications.

2-(Methylthio)ethanol is a combustible liquid and should be handled with appropriate safety
precautions.[10][11] It is advisable to work in a well-ventilated area and to wear personal
protective equipment, including gloves and safety glasses.[4][10] The substance has a
characteristic stench.[10][11] In case of fire, use carbon dioxide, dry chemical, or alcohol-
resistant foam.[10] Store in a cool, dry, and well-ventilated place away from heat, sparks, and
open flames.[10][11] It is incompatible with strong acids and oxidizing agents.[3][10]

Experimental Protocols

A thorough review of the scientific literature did not yield any detailed experimental protocols
where 2-(Methylthio)ethanol is used as the primary solvent for a chemical reaction. Its
application is predominantly as a reactant or a building block.

Below is a representative protocol for a reaction where 2-(Methylthio)ethanol is used as a key
reactant.
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This protocol describes the synthesis of polymers with pendant thioether groups, which can be
further modified for various applications, including as delivery agents for sSiRNA.

Materials:

e 2-(Methylthio)ethanol

e Monomer (e.g., methacrylates)

e Initiator (e.g., AIBN)

e Solvent (e.g., toluene)

o Standard laboratory glassware for polymerization

 Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

e Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux condenser,
and a nitrogen inlet. The flask is charged with the desired monomer, 2-(Methylthio)ethanol
(acting as a chain transfer agent), and the solvent.

 Inerting the System: The reaction mixture is deoxygenated by bubbling nitrogen or argon
through the solution for at least 30 minutes.

e Initiation: The initiator (e.g., AIBN) is added to the reaction mixture.

o Polymerization: The reaction mixture is heated to the appropriate temperature for the chosen
initiator (typically 60-80 °C for AIBN) and stirred under an inert atmosphere for the desired
reaction time (e.g., 24 hours).

o Work-up: After the reaction is complete, the mixture is cooled to room temperature. The
polymer is then precipitated by adding the reaction mixture dropwise to a non-solvent (e.g.,
cold methanol or hexane).

 Purification: The precipitated polymer is collected by filtration, washed with the non-solvent,
and dried under vacuum to a constant weight.
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Quantitative Data:

The molecular weight and polydispersity of the resulting polymer can be controlled by varying
the ratio of monomer to 2-(Methylthio)ethanol. The final product can be characterized by
techniques such as *H NMR, GPC, and FTIR.

Experimental Workflow: Polymer Synthesis

1. Reaction Setup
(Monomer, 2-(Methylthio)ethanol, Solvent)

2. Deoxygenation
(N2 or Ar purge)

(3. Initiator AdditiorD

4. Polymerization
(Heating under N2)

5. Precipitation

(Addition to non-solvent)

6. Purification
(Filtration and Drying)

NMR, GPC, FTIR)

[ Characterization
(
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Caption: Workflow for the synthesis of thioether-containing polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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